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Compound of Interest

Compound Name: BMS-754807

Cat. No.: B1684702 Get Quote

Essential Safety and Handling Guide for BMS-
754807
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling BMS-754807. Adherence to these procedures is

critical for personal safety and to maintain the integrity of the compound.

Hazard Identification
BMS-754807 is a potent, reversible dual inhibitor of the insulin-like growth factor 1 receptor

(IGF-1R) and the insulin receptor (InsR) kinases.[1][2][3] As with any potent small molecule

inhibitor, it should be handled with care, assuming it may have toxicological properties that are

not yet fully characterized.

Primary Routes of Exposure: Inhalation of dust, skin contact, eye contact, and ingestion.

Potential Health Effects: The specific health effects of exposure to BMS-754807 have not been

extensively studied in humans. However, based on its mechanism of action, it may interfere

with metabolic processes regulated by the IGF-1R and InsR signaling pathways.
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The following PPE is mandatory when handling BMS-754807 to minimize exposure.

Activity Required PPE Specifications

Receiving and Unpacking
• Double Nitrile Gloves• Lab

Coat• Safety Glasses

• Chemotherapy-rated gloves

(ASTM D6978) are

recommended.• Disposable,

back-closing gown is

preferred.• ANSI Z87.1

certified.

Weighing and Aliquoting (Solid

Form)

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles• Face Shield•

Respiratory Protection

• Change gloves immediately if

contaminated.• Back-closing,

with knit cuffs.• Provide a full

seal around the eyes.•

Recommended in addition to

goggles.• A NIOSH-approved

N95 or higher respirator is

required to prevent inhalation

of fine particles.

Solution Preparation and

Handling

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

• Chemotherapy-rated gloves.•

Impermeable to liquids.•

Protect against splashes.

Waste Disposal

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

• Heavy-duty, chemical-

resistant gloves.• Impermeable

to liquids.• Protect against

splashes.

Operational Plan: Step-by-Step Handling
Procedures
Receiving and Storage

Verification: Upon receipt, verify the container is intact and the label matches the order.

Storage: Store the compound in a tightly sealed container in a designated, secure, and

ventilated area.
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Powder: Store at -20°C for up to 3 years.[1]

In solvent: Store at -80°C for up to 1 year or at -20°C for up to 6 months.[1]

Preparation of Stock Solutions
All procedures involving the solid compound or preparation of stock solutions must be

conducted in a certified chemical fume hood.

Equilibration: Allow the vial of BMS-754807 powder to equilibrate to room temperature

before opening to prevent condensation.

Solvent Selection: BMS-754807 is soluble in DMSO (≥ 100 mg/mL), Ethanol (92 mg/mL),

and DMF (30 mg/mL). It is insoluble in water. Use newly opened, anhydrous DMSO for the

best results, as hygroscopic DMSO can impact solubility.

Dissolution:

Add the appropriate volume of the chosen solvent to the vial.

Vortex to mix.

If necessary, sonicate or gently warm the solution to aid dissolution.

Aliquoting: Once fully dissolved, dispense the stock solution into single-use aliquots in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Labeling and Storage: Clearly label all aliquots with the compound name, concentration,

solvent, and date of preparation. Store at the appropriate temperature as indicated above.

Experimental Use
Always handle solutions of BMS-754807 within a chemical fume hood.

Use dedicated and clearly labeled equipment.

Wash hands thoroughly after handling, even if gloves were worn.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.medchemexpress.com/BMS-754807.html
https://www.medchemexpress.com/BMS-754807.html
https://www.benchchem.com/product/b1684702?utm_src=pdf-body
https://www.benchchem.com/product/b1684702?utm_src=pdf-body
https://www.benchchem.com/product/b1684702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
All waste materials contaminated with BMS-754807 must be treated as hazardous chemical

waste.

Segregation: Collect all contaminated materials, including gloves, disposable lab coats,

pipette tips, vials, and bench paper, in a dedicated, clearly labeled, and sealed hazardous

waste container.

Unused Compound: Unused solid BMS-754807 and solutions should be disposed of as

hazardous chemical waste. Do not dispose of down the drain or in regular trash.

Decontamination: Decontaminate all non-disposable glassware and equipment that came

into contact with BMS-754807.

Waste Pickup: Arrange for the disposal of the hazardous waste container through your

institution's environmental health and safety (EHS) office.

Quantitative Data Summary
Property Value

Molecular Weight 461.49 g/mol

Formula C₂₃H₂₄FN₉O

CAS Number 1001350-96-4

Appearance White to off-white solid

Solubility

DMSO: ≥ 100 mg/mL (216.69 mM)Ethanol: 92

mg/mL (199.35 mM)DMF: 30 mg/mL (65.01

mM)Ethanol:PBS (pH 7.2) (1:1): 0.5

mg/mLWater: Insoluble

IC₅₀ Values

IGF-1R: 1.8 nMInsR: 1.7 nMMet: 6 nMTrkA: 7

nMTrkB: 4 nMAurA: 9 nMAurB: 25 nMRON: 44

nM
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Visual Workflow for Safe Handling of BMS-
754807dot

Preparation Phase

Handling Phase (in Fume Hood)

Disposal Phase

Receive and Verify Shipment

Store at Recommended Temperature
(-20°C for powder)

Don Appropriate PPE

Weigh Solid Compound

Prepare Stock Solution
(e.g., in DMSO)

Aliquot into Single-Use Vials

Store Aliquots
(-80°C or -20°C)

Use in Experiment

Collect Contaminated Waste
(Gloves, Tips, Vials)

Decontaminate Work Surfaces
and Equipment

Arrange for EHS Waste Pickup

Dispose of Unused Compound/
Solutions as Hazardous Waste
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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